Cas no 108025-16-7 (Benzonitrile, 5-chloro-2-(5-pyrimidinylcarbonyl)-)

• Product Name: Benzonitrile, 5-chloro-2-(5-pyrimidinylcarbonyl)-
• CAS No: 108025-16-7
• MF: C₁₂H₆ClN₃O
• MW: 243.648540973663
• CID: 1185094
• PubChem ID: 76849096
• Update Time: 2025-04-20

Benzonitrile, 5-chloro-2-(5-pyrimidinylcarbonyl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 5-chloro-2-(5-pyrimidinylcarbonyl)-
• 108025-16-7
• benzonitrile,5-chloro-2-(5-pyrimidinylcarbonyl)-

• Inchi： 1S/C12H6ClN3O/c13-10-1-2-11(8(3-10)4-14)12(17)9-5-15-7-16-6-9/h1-3,5-7H
• InChI Key： PFVNGKYLULJLPF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C#N)C=1)C(C1=CN=CN=C1)=O

Computed Properties

• Exact Mass: 243.02008
• Monoisotopic Mass: 243.0199395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 66.6Ų

Experimental Properties

• PSA: 66.64